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Compound of Interest

2-(2-(2-(3-

Compound Name: Aminophenoxyl)ethoxy)ethoxy)eth
anol

CAS No.: 263770-42-9

Cat. No.: B1472690

Get Quote

Part 1: Executive Summary & Immediate Action

2-(2-(2-(3-Aminophenoxyl)ethoxy)ethoxy)ethanol is a heterobifunctional linker commonly

used in the synthesis of PROTACSs (Proteolysis Targeting Chimeras). It contains an aromatic
amine (aniline derivative) and a terminal primary alcohol, bridged by a PEG3 chain.

Critical Safety Directive: Unlike standard PEG reagents, the presence of the 3-aminophenoxyl
moiety dictates the disposal protocol. This compound must be treated as a Toxic Organic
Amine. It poses risks of skin sensitization, methemoglobinemia (upon extensive exposure), and
aguatic toxicity.

Immediate Disposal Classification:
¢ Waste Stream: Hazardous Organic Waste (Non-Halogenated).

o Segregation:STRICTLY SEGREGATE from strong oxidizers and nitrosating agents.
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o Physical State: Viscous liquid or low-melting solid (depending on purity/temperature).

Part 2: Chemical Profile & Hazard Identification[1][2]

To ensure self-validating safety, you must understand the causality of the hazards. We do not

merely follow rules; we manage chemical reactivity.

husicochemical bl

Parameter

Specification

Operational Implication

CAS Number

1353684-29-3

Unique identifier for waste

labeling.

Molecular Formula

C12H19NOa

Organic content; combustible.

Functional Groups

1. Primary Aromatic Amine
(Aniline)2. PEG Ether
Linkage3. Primary Alcohol

Amine: Toxic/Basic.Alcohol:
Flammable/Solvent-like

behavior.

GHS Classification (Derived)

Warning/DangerH302: Harmful
if swallowedH317: May cause
allergic skin reactionH319:
Causes serious eye
irritationH411: Toxic to aquatic

life

Do not drain dispose. Requires

incineration or fuel blending.

Reactivity

Weak Base (Aniline pKa ~4.6)

Incompatible with strong acids
(exothermic salt formation) and

oxidizers.

The "Why" Behind Segregation

o Oxidizer Incompatibility: Aromatic amines are electron-rich. Contact with strong oxidizers

(peroxides, permanganates, nitric acid) can lead to rapid oxidation, heat generation, and

potentially explosive decompaosition.

o Nitrosamine Risk: Never mix this waste with nitrosating agents (e.g., sodium nitrite, nitrous

acid). Secondary reactions can form carcinogenic nitrosamines.
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Part 3: Step-by-Step Disposal Protocol

This protocol is designed to be a closed-loop system, ensuring that waste generated at the
bench is compatible with downstream incineration facilities.

Workflow Diagram: Waste Segregation Logic

Waste Generation
(CAS 1353684-29-3)

Is the waste
Solid or Liquid?

Solid / Pure Substance
(or Contaminated Wipes)

Container: Wide-Mouth
s
Solvent Type? HDPE Jar

Contains HalogensNo Halogens

Liquid / Solution

Halogenated Solvent Non-Halogenated Stream C: Solid
(DCM, Chloroform) (DMSO, MeOH, DMF) Hazardous Waste

Stream A: Halogenated Stream B: Non-Halogenated
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Figure 1: Decision matrix for segregating PROTAC linker waste based on physical state and
solvent carrier.

Detailed Procedure
1. Liquid Waste (Solutions in DMSO, Methanol, etc.)

o Container: Use High-Density Polyethylene (HDPE) or Glass carboys. Avoid metal containers
if the solution is acidic.

e Segregation:
o If dissolved in DCM/Chloroform: Dispose in Halogenated Waste.
o If dissolved in DMSO/Methanol/DMF: Dispose in Non-Halogenated Waste.

o Additives: Do not add quenching agents (acids/bases) unless strictly required by your
specific SOP. Neutralization is best left to the waste vendor to prevent in-drum reactions.

2. Solid Waste (Pure Substance, Weighing Boats, Contaminated
PPE)

o Container: Wide-mouth HDPE jar or clear hazardous waste bag (double-bagged).
e Protocol:

o Collect all contaminated weighing boats, pipette tips, and gloves.

o Place in the solid waste container.

o Do not mix with sharps (needles/glass) unless the container is a specific "Sharps" bin.

3. Labeling Requirements

Every container must be labeled before waste is added.[1]
e Chemical Name: Write "Waste 2-(2-(2-(3-Aminophenoxyl)ethoxy)ethoxy)ethanol".

e Hazard Checkboxes: [x] Toxic, [X] Irritant.
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» Constituents: List the solvent % (e.g., "99% DMSO, <1% Linker").

Part 4: Spill Response & Contingency[4]

In the event of a benchtop spill, rapid containment prevents exposure to the aniline moiety.

Spill Response Workflow

4. Decontamination
(Soap/Water Wash)

1. Don PPE
S X2,

2. Containment 3. Absorption 5. Disposal
Lab Coat, Goggles) (Surround with absorbent socks) (Use Vermiculite or Sand) (Seal in Bag -> Solid Waste)

Spill Detected (Nitrile Glove

Click to download full resolution via product page
Figure 2: Immediate response protocol for benchtop spills.
Specific Absorbents:
 Recommended: Vermiculite, sand, or commercial "Organic" spill pads.

o Prohibited: Do not use sawdust or paper towels if the spill is mixed with oxidizers (e.g., nitric
acid), as this creates a fire hazard. For the pure linker, paper towels are acceptable but must
be treated as hazardous solid waste.

Part 5: References

o National Institutes of Health (NIH) - PubChem.Compound Summary: Ethanol, 2-[2-(3-
aminopropoxy)ethoxy]- (Analogous Structure). Retrieved from [Link]
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o U.S. Environmental Protection Agency (EPA).Hazardous Waste Characteristics: Toxicity. 40
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
e 2.nj.gov [nj.gov]

e To cite this document: BenchChem. [Operational Disposal Guide: 2-(2-(2-(3-
Aminophenoxyl)ethoxy)ethoxy)ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1472690/docs#operational-disposal-guide-2-2-2-3-
aminophenoxyl-ethoxy-ethoxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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